Cas no 3524-38-7 (3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine)

• Product Name: 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine
• CAS No: 3524-38-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD08691579
• CID: 874849
• Update Time: 2026-04-29

3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-Isopentyl-3-methyl-1H-pyrazol-5-amine
• 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine(SALTDATA: FREE)
• 5-methyl-2-(3-methylbutyl)pyrazol-3-amine
• 1-Isopentyl-3-methyl-5-aminopyrazol
• 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine

• MDL： MFCD08691579
• Inchi： InChI=1S/C9H17N3/c1-7(2)4-5-12-9(10)6-8(3)11-12/h6-7H,4-5,10H2,1-3H3
• InChI Key： WHTGOVCAWBYHEX-UHFFFAOYSA-N
• SMILES： CC(C)CCN1C(=CC(=N1)C)N

Computed Properties

• Exact Mass: 167.14200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 43.84000
• LogP: 2.40100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine

Comprehensive Guide to 3-Methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine (CAS No. 3524-38-7): Properties, Applications, and Market Insights

3-Methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine (CAS No. 3524-38-7) is a specialized organic compound belonging to the pyrazole amine family. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "pyrazole amine derivatives", "CAS 3524-38-7 uses", and "3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine synthesis", highlighting its growing relevance.

The molecular structure of 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine features a pyrazole ring substituted with a methyl group at the 3-position and a 3-methylbutyl group at the 1-position. This unique configuration contributes to its chemical stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have explored its potential as a pharmacophore in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents.

In the pharmaceutical industry, 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine serves as a key building block for various bioactive molecules. Its structural similarity to known heterocyclic compounds with therapeutic properties has sparked interest in its potential medicinal applications. Current research trends focus on its role in designing targeted therapies and small molecule drugs, addressing the growing demand for personalized medicine solutions.

The agrochemical sector has also recognized the value of CAS 3524-38-7 as a precursor for developing novel crop protection agents. With increasing global concerns about food security and sustainable agriculture, compounds like 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine are being investigated for their potential in creating environmentally friendly pesticides and herbicides. This aligns with current market demands for green chemistry solutions in agriculture.

From a chemical properties perspective, 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine typically appears as a light yellow to amber liquid at room temperature. Its solubility profile makes it compatible with various organic solvents, facilitating its use in different industrial processes. The compound's structure-activity relationship has been a subject of numerous studies, particularly in understanding how modifications to its molecular framework can enhance specific biological activities.

The synthesis of 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine typically involves multi-step organic reactions, with researchers constantly optimizing procedures for better yields and purity. Recent advancements in flow chemistry and catalytic processes have improved the production efficiency of this compound, addressing common queries about "pyrazole amine synthesis methods" and "CAS 3524-38-7 manufacturing".

Market analysis indicates growing demand for 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine across various regions, particularly in pharmaceutical and agrochemical manufacturing hubs. The compound's versatility has positioned it as a valuable fine chemical in global supply chains. Industry reports suggest increasing investments in research and development activities involving pyrazole derivatives, reflecting broader trends in specialty chemicals innovation.

Quality control and analytical characterization of CAS 3524-38-7 are crucial aspects for end-users. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify the compound's purity and identity. These quality assurance measures ensure the reliable performance of 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine in various applications, addressing common concerns about "chemical purity standards" and "analytical methods for pyrazole amines".

Environmental and safety considerations for 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine follow standard chemical handling protocols. While not classified as hazardous under normal conditions, proper laboratory safety practices should always be observed when working with this compound. This includes using appropriate personal protective equipment and working in well-ventilated areas, topics frequently searched by laboratory professionals.

Future research directions for 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine may explore its potential in emerging fields such as materials science and nanotechnology. The compound's molecular structure offers possibilities for creating novel functional materials with specific electronic or optical properties. These potential applications align with current scientific interests in advanced materials development and molecular engineering.

In conclusion, 3-methyl-1-(3-methylbutyl)-1H-pyrazol-5-amine (CAS No. 3524-38-7) represents an important heterocyclic compound with diverse applications across multiple industries. Its significance in pharmaceutical research, agrochemical development, and potential material science applications ensures its continued relevance in chemical research and industrial applications. As scientific understanding of pyrazole chemistry advances, this compound is likely to find even broader utility in addressing contemporary technological and medical challenges.